Cas no 2172466-74-7 (2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidoacetic acid)

• Product Name: 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidoacetic acid
• CAS No: 2172466-74-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6524435
• PubChem ID: 165558275
• Update Time: 2025-07-15

2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidoacetic acid
• EN300-1504510
• 2-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)butanamido]acetic acid
• 2172466-74-7

• Inchi： 1S/C26H32N2O5/c1-5-26(6-2,24(31)28(17(3)4)15-23(29)30)27-25(32)33-16-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,17,22H,5-6,15-16H2,1-4H3,(H,27,32)(H,29,30)
• InChI Key： FMMUCLXWZZQWOY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)C(C)C)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidoacetic acid

Introduction to 2-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidoacetic Acid (CAS No. 2172466-74-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, 2-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidoacetic acid (CAS No. 2172466-74-7) stands out as a compound with significant potential in the field of medicinal chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its structural features and its potential applications in drug discovery.

The molecular formula of this compound reflects its complexity, incorporating multiple functional groups that contribute to its unique chemical properties. The presence of an ethyl substituent at the 2-position, a fluoren-9-yl methoxycarbonyl amino group, and a propan-2-yl group in the N-(propan-2-yl)butanamidoacetic acid moiety underscores its synthetic sophistication. These structural elements not only make it a subject of interest for chemists but also open avenues for exploring its biological activity.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways through precise targeting. The fluoren-9-yl methoxycarbonyl group, in particular, is known for its ability to enhance the solubility and bioavailability of peptides and proteins, making it a valuable moiety in drug design. This feature has been leveraged in various research studies aimed at creating more effective therapeutic agents.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. Researchers have been exploring its utility in generating derivatives that exhibit enhanced pharmacological properties. For instance, modifications to the ethyl and propan-2-yl substituents have been investigated for their impact on metabolic stability and binding affinity to biological targets.

The field of medicinal chemistry has seen significant advancements due to the development of computational methods that predict molecular interactions. These tools have been instrumental in designing compounds like 2-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidoacetic acid with specific biological activities. By integrating experimental data with computational models, researchers can optimize the structure of this compound to improve its efficacy and reduce potential side effects.

Recent studies have highlighted the importance of understanding the physicochemical properties of molecules in drug development. The fluoren-9-yl methoxycarbonyl group, for example, contributes to the lipophilicity of the compound, which is a critical factor in determining its absorption and distribution within the body. By fine-tuning these properties, scientists aim to develop drugs that are not only potent but also well-tolerated by patients.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, have been employed to achieve this goal. These methods are essential for producing compounds with high enough quality for further biological evaluation.

In conclusion, 2-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-y)butanamidoacetic acid (CAS No. 2172466-74) represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile functional groups make it a valuable tool for researchers exploring new therapeutic agents. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of innovative treatments for various diseases.